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Compound of Interest

Compound Name: C12H20O4Sn

Cat. No.: B7823103

Get Quote

Executive Summary
In the formulation of Polyvinyl Chloride (PVC), the choice between Organotin (

, specifically Dibutyltin Maleate) and traditional Lead-based stabilizers represents a critical
decision between optical performance and cost-efficiency.

While Lead stabilizers (e.g., Tribasic Lead Sulfate) have historically dominated due to low cost

and robust long-term heat stability, they are opaque and highly toxic. In contrast, Dibutyltin

Maleate offers a "reparative" stabilization mechanism (Frye-Horst) that preserves optical clarity

and initial color, making it the industry standard for transparent rigid PVC applications, despite

higher costs and specific regulatory constraints.
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Feature Organotin Stabilizer Lead Stabilizer (Reference)

Chemical Name Dibutyltin Maleate (DBTM) Tribasic Lead Sulfate (TBLS)

Formula

CAS Number 78-04-6 12202-17-4

Physical Form
White powder or crystalline

solid
White powder

Solubility
Soluble in organic solvents;

compatible with PVC

Insoluble (forms pigment-like

dispersion)

Stabilization Mechanisms
The fundamental difference lies in how they stabilize the polymer.

Lead (The Scavenger): Lead stabilizers act primarily as HCl scavengers. When PVC

degrades, it releases hydrochloric acid (HCl), which catalyzes further degradation. Lead

neutralizes this HCl, forming Lead Chloride (

). This is a passive mechanism; it does not repair the polymer chain. The resulting

is insoluble, causing opacity.

Organotin (The Repairman - Frye-Horst Mechanism): Dibutyltin Maleate functions via the

Frye-Horst mechanism. It actively exchanges its maleate ligands with the labile chlorine

atoms (allylic chlorides) on the PVC backbone. This effectively "heals" the weak points in the

polymer chain before degradation can unzip. This prevents the formation of conjugated

double bonds (polyenes) that cause yellowing.
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Figure 1: Comparative Mechanism. Lead neutralizes byproducts (passive), while Tin repairs the

polymer backbone (active), preventing color formation.

Performance Metrics: Experimental Data
Optical Properties (Transparency & Color)
This is the defining differentiator. Organotins are essential for clear applications.[1]

Test Method: ASTM E313 (Yellowness Index) and ASTM D1003 (Haze/Transmittance).

Result:

Tin (

): Yields crystal-clear PVC.[2] The reaction byproducts are soluble in the PVC matrix,
resulting in zero haze.

Lead: Immediately renders the PVC opaque (creamy/white). Impossible to use for clear

films or tubing.

Thermal Stability (Static vs. Dynamic)
While Lead is famous for long-term heat stability, Tin offers superior initial color hold.

Static Stability (Congo Red Test - ISO 182-1): Measures time until HCl is released.[3]

Dynamic Stability (Torque Rheometer): Measures degradation under processing shear.
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Metric
Dibutyltin Maleate (

)

Lead Stabilizer (Tribasic
Sulfate)

Dosage (phr) 1.5 - 2.5 3.0 - 5.0

Initial Color (0-10 min) Excellent (Water Clear) Poor (Opaque/White)

Color Hold (10-40 min) Excellent (Resists Yellowing) Good (Stable White)

Long-Term Stability (>60 min) Good (Sudden Blackening)
Superior (Gradual

degradation)

Lubricity
High (Maleate acts as

lubricant)

Low (Requires external

lubricants)

Plate-out Low Moderate to High

Toxicity & Regulation
Lead: Banned in EU (REACH), restricted in US (CPSIA) for consumer goods. Permitted only

in specific industrial uses (pipes) in some regions.

Tin (

): Dibutyltin (DBT) is restricted in consumer goods (textiles, diapers) under REACH Annex
XVII (>0.1%). However, it is widely permitted in industrial rigid PVC and construction
materials. Note: For food contact, Octyltin is preferred over Butyltin.

Experimental Protocols
To validate these performance metrics in your lab, follow these standardized protocols.

Protocol A: Static Heat Stability (Congo Red)
Objective: Determine the "induction time" before PVC releases HCl.

Preparation: Cut PVC sample (approx. 50mg) into small chips (

mm).
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Apparatus: Oil bath heated to 200°C ± 0.5°C.

Assembly: Place sample in a glass reaction tube. Insert a Congo Red indicator paper strip at

the top of the tube (do not touch the sample).

Execution: Immerse tube in oil bath. Start timer.

Endpoint: Record time when the Congo Red paper changes from red to distinct blue (pH <

3).

Expected Tin Result: ~60–80 minutes (depending on dosage).

Expected Lead Result: ~100+ minutes.[4]

Protocol B: Dynamic Rheology (Brabender)
Objective: Simulate extrusion to measure process stability and dynamic degradation.

Setup: Torque Rheometer (e.g., Brabender Plasti-Corder) with mixing chamber.

Conditions: Chamber temp 190°C, Rotor speed 60 RPM.

Loading: Add PVC resin + Plasticizer + Stabilizer (

at 2.0 phr vs Lead at 4.0 phr).

Measurement: Record Torque (Nm) vs. Time.

Analysis:

Fusion Time: Time to peak torque (Tin often fuses faster due to solubility).

Degradation Time: Time when torque rises sharply again (crosslinking).
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Figure 2: Experimental validation workflow for stabilizer performance.

Conclusion
For researchers developing transparent rigid PVC (packaging, medical tubing, clear profiles),

Dibutyltin Maleate (

) is the superior choice. Its ability to repair the polymer backbone via the Frye-Horst mechanism
ensures crystal clarity and excellent initial color retention.

Lead stabilizers remain a cost-effective option only for opaque, industrial applications (pipes,

wire insulation) where color is irrelevant and regulations permit their use. However, the

regulatory trajectory strongly favors the phase-out of Lead, making Organotins (and Ca-Zn

alternatives) the future-proof choice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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